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Compound of Interest

10-Acetoxy-8,9-epoxythymol
Compound Name:
isobutyrate

Cat. No.: B018721

CAS Number: 106009-86-3

This technical guide provides a comprehensive overview of 10-Acetoxy-8,9-epoxythymol
isobutyrate, a naturally occurring thymol derivative. The information is intended for
researchers, scientists, and professionals in the field of drug development and natural product
chemistry.

Chemical Identity and Properties

10-Acetoxy-8,9-epoxythymol isobutyrate is a complex organic molecule belonging to the
class of epoxythymol derivatives. It is characterized by a thymol backbone with an epoxide ring
and two ester functional groups, an acetate and an isobutyrate.

Synonyms:
o [2-[3-(acetyloxymethyl)oxiran-2-yl]-5-methylphenyl] 2-methylpropanoate[1]
e Propanoic acid, 2-methyl-, 2-(3-((acetyloxy)methyl)oxiranyl)-5-methylphenyl ester[1]

« AETIB[1]
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Property Value Source
Molecular Formula C18H2405 [2]
Molecular Weight 320.38 g/mol [2]

CAS Number 106009-86-3 [3114]
PubChem CID 129165 [1]

Natural Occurrence

10-Acetoxy-8,9-epoxythymol isobutyrate has been identified as a phytochemical constituent
in various plant species, primarily within the Asteraceae family.

Known Plant Sources:

e Helenium amaram|[1]

e Helenium arizonicum[1]

e Helenium aromaticum[1]
e Helenium autumnale[1]

¢ Helenium bigelovii[1]

e Helenium elegans|1]

e Helenium integrifolium[1]

« Inula helenium (Elecampane)[5][6]

Inula royleana[5][6]

Biological Activity

The biological activities of 10-Acetoxy-8,9-epoxythymol isobutyrate and its close analogs
have been a subject of scientific investigation. The primary reported activities are antimicrobial

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.researchgate.net/publication/295374060_Synthesis_and_characterization_of_methyl_910-alkyl-109-hydroxystearates
https://www.researchgate.net/publication/295374060_Synthesis_and_characterization_of_methyl_910-alkyl-109-hydroxystearates
https://pubmed.ncbi.nlm.nih.gov/16242268/
https://caps.ncbs.res.in/GRAYU/phytochemical/cid/129165
https://www.researchgate.net/figure/X-ray-crystal-structure-of-8S-10-benzoil-oxy-8-9-epoxy-6-hydroxy-thymol-isobutyrate_fig2_308037698
https://www.benchchem.com/product/b018721?utm_src=pdf-body
https://www.researchgate.net/figure/X-ray-crystal-structure-of-8S-10-benzoil-oxy-8-9-epoxy-6-hydroxy-thymol-isobutyrate_fig2_308037698
https://www.researchgate.net/figure/X-ray-crystal-structure-of-8S-10-benzoil-oxy-8-9-epoxy-6-hydroxy-thymol-isobutyrate_fig2_308037698
https://www.researchgate.net/figure/X-ray-crystal-structure-of-8S-10-benzoil-oxy-8-9-epoxy-6-hydroxy-thymol-isobutyrate_fig2_308037698
https://www.researchgate.net/figure/X-ray-crystal-structure-of-8S-10-benzoil-oxy-8-9-epoxy-6-hydroxy-thymol-isobutyrate_fig2_308037698
https://www.researchgate.net/figure/X-ray-crystal-structure-of-8S-10-benzoil-oxy-8-9-epoxy-6-hydroxy-thymol-isobutyrate_fig2_308037698
https://www.researchgate.net/figure/X-ray-crystal-structure-of-8S-10-benzoil-oxy-8-9-epoxy-6-hydroxy-thymol-isobutyrate_fig2_308037698
https://www.researchgate.net/figure/X-ray-crystal-structure-of-8S-10-benzoil-oxy-8-9-epoxy-6-hydroxy-thymol-isobutyrate_fig2_308037698
https://www.researchgate.net/figure/Chemical-structures-of-10-isobutyryloxy-8-9-epoxy-thymol-isobutyrate-1-and_fig1_7923803
https://pubmed.ncbi.nlm.nih.gov/33683122/
https://www.researchgate.net/figure/Chemical-structures-of-10-isobutyryloxy-8-9-epoxy-thymol-isobutyrate-1-and_fig1_7923803
https://pubmed.ncbi.nlm.nih.gov/33683122/
https://www.benchchem.com/product/b018721?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

and potential anticancer effects.

Antimicrobial Activity

A closely related compound, 10-isobutyryloxy-8,9-epoxythymol isobutyrate, which shares the
same core structure, has demonstrated moderate antimicrobial activity.

Microorganism Activity Source
Staphylococcus aureus Moderate [51[6]
Enterococcus faecalis Moderate [5]1[6]
Escherichia coli Moderate [5][6]
Pseudomonas aeruginosa Moderate [51[6]
Candida albicans Moderate [5][6]

Potential Anticancer Activity

While direct studies on the anticancer properties of 10-Acetoxy-8,9-epoxythymol isobutyrate
are limited, a related thymol derivative, 10-isobutyryloxy-8,9-epoxy-thymyl isobutyrate, has
been noted for its promising activity as an inhibitor of protein kinase B (Akt) and extracellular
signal-regulated kinases (ERKs) in human melanoma cells.[6] However, the specific
mechanism and the signaling pathway have not been elucidated for 10-Acetoxy-8,9-
epoxythymol isobutyrate.

Experimental Protocols

Detailed experimental protocols for the specific synthesis and biological evaluation of 10-
Acetoxy-8,9-epoxythymol isobutyrate are not extensively documented in publicly available
literature. The following sections outline general methodologies that can be adapted for this
compound based on studies of similar epoxythymol derivatives.

Conceptual Synthesis Workflow

A plausible synthetic route for 10-Acetoxy-8,9-epoxythymol isobutyrate would likely involve
the epoxidation of a suitable thymol precursor followed by selective acylation. The following
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diagram illustrates a conceptual workflow.

Conceptual Synthesis Workflow
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Caption: A conceptual workflow for the synthesis of 10-Acetoxy-8,9-epoxythymol
isobutyrate.

General Protocol for Antimicrobial Susceptibility Testing

The antimicrobial activity of 10-Acetoxy-8,9-epoxythymol isobutyrate can be assessed using
standard methods such as broth microdilution or agar diffusion assays to determine the
Minimum Inhibitory Concentration (MIC).

Broth Microdilution Method (Conceptual):

e Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in
a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

 Serial Dilution: The test compound is serially diluted in the broth within a 96-well microtiter
plate to achieve a range of concentrations.

 Inoculation: Each well is inoculated with the microbial suspension.

 Incubation: The plates are incubated under appropriate conditions (temperature, time, and
atmosphere) for the specific microorganism.

o Determination of MIC: The MIC is determined as the lowest concentration of the compound
that visibly inhibits the growth of the microorganism.

Signaling Pathways

Currently, there is no direct scientific literature that elucidates the specific signaling pathways
modulated by 10-Acetoxy-8,9-epoxythymol isobutyrate. As mentioned, a related compound
has been linked to the inhibition of Akt and ERK pathways in melanoma cells.[6] Future
research is necessary to determine if 10-Acetoxy-8,9-epoxythymol isobutyrate interacts with
these or other cellular signaling cascades.

The following diagram illustrates a generalized Akt/ERK signaling pathway, which could be a
potential area of investigation for this compound.
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Hypothetical Target Signaling Pathway
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Caption: A generalized Akt/ERK signaling pathway, a hypothetical target for future investigation.
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Conclusion and Future Directions

10-Acetoxy-8,9-epoxythymol isobutyrate is a natural product with demonstrated presence in
several plant species. While preliminary data on related compounds suggest potential
antimicrobial and anticancer activities, there is a significant need for further research to fully
characterize this specific molecule. Future studies should focus on:

» Developing and publishing a standardized, high-yield synthetic protocol.

e Conducting comprehensive in vitro and in vivo studies to evaluate its biological activities,
including determination of IC50 and MIC values against a broader range of targets.

 Investigating its mechanism of action and identifying the specific cellular signaling pathways
it modulates.

This technical guide summarizes the current state of knowledge on 10-Acetoxy-8,9-
epoxythymol isobutyrate and aims to provide a foundation for future research and
development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 10-Acetoxy-8,9-
epoxythymol isobutyrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b018721#10-acetoxy-8-9-epoxythymol-isobutyrate-
cas-number-106009-86-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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